Cas no 61485-20-9 (1H-Indazole, 3-butyl-)

• Product Name: 1H-Indazole, 3-butyl-
• CAS No: 61485-20-9
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 477688
• PubChem ID: 12297614
• Update Time: 2025-04-19

1H-Indazole, 3-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3-butyl-
• 3-butyl-2H-indazole
• DTXSID40485832
• 61485-20-9
• SCHEMBL1326632

• Inchi： 1S/C11H14N2/c1-2-3-7-10-9-6-4-5-8-11(9)13-12-10/h4-6,8H,2-3,7H2,1H3,(H,12,13)
• InChI Key： CSJRQRBMUOOMFH-UHFFFAOYSA-N
• SMILES： N1C(=C2C=CC=CC2=N1)CCCC

Computed Properties

• Exact Mass: 174.11582
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles